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Cat. No.: B15289006 Get Quote

A Comparative Guide to the Synthesis of Aluminium Formiat

For researchers, scientists, and professionals in drug development, the efficient and reliable

synthesis of aluminum formate (Al(HCOO)₃) is crucial for various applications, including its use

as a precursor for catalysts, in materials science, and as a crosslinking agent. This guide

provides a comparative analysis of different synthesis methods for aluminum formate,

presenting quantitative data, detailed experimental protocols, and a visual representation of the

synthesis workflows.

Comparative Performance of Synthesis Methods
The selection of a synthesis method for aluminum formate often depends on desired

parameters such as yield, purity, reaction time, and temperature. The following table

summarizes the quantitative data for three prominent methods.
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Synthesis
Method

Reactants
Temperature
(°C)

Reaction Time Yield (%)

Reflux Synthesis

Aluminum

hydroxide,

Formic acid

100 48 hours 95

Hydrothermal

Synthesis

Aluminum

hydroxide,

Formic acid

130 3 days 83

Aqueous

Solution

Synthesis

Aluminum

chloride, Formic

acid, Ammonia

100 8 hours 98

Experimental Protocols
Detailed and reproducible experimental protocols are essential for the successful synthesis of

aluminum formate.

Reflux Synthesis from Aluminum Hydroxide and Formic
Acid
This method is a straightforward approach that yields a high percentage of the product.[1]

Procedure:

In a 250-ml three-neck round-bottom flask, combine 1.2 g (0.015 mol) of aluminum hydroxide

with 100 ml of formic acid.[1]

The mixture is then refluxed at a temperature of 100°C for 48 hours.[1]

After the reaction is complete, the excess formic acid is removed by centrifugation.[1]

The resulting white solid is washed thoroughly with ethanol and collected by vacuum

filtration.[1]

The air-dried sample provides a 95% yield of the aluminum formate product.[1]
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Hydrothermal Synthesis from Aluminum Hydroxide and
Formic Acid
This method is suitable for obtaining crystalline aluminum formate.[1]

Procedure:

Add 50 mg (0.234 mmol) of aluminum hydroxide to 7 ml of formic acid in a Teflon liner.[1]

Stir the suspension at room temperature for 30 minutes until it becomes homogeneous.[1]

Place the Teflon liner into a 23-ml Teflon-lined Parr stainless steel autoclave.

Heat the autoclave at 130°C for 3 days.[1]

Allow the autoclave to cool slowly to room temperature to yield colorless cubic crystals.

The crystals are washed with a significant amount of ethanol and separated by vacuum

filtration.[1]

This method results in an 83% yield of as-made aluminum formate single crystals.

Aqueous Solution Synthesis from Aluminum Chloride
This method utilizes a water-soluble aluminum salt and provides a high yield of anhydrous

basic aluminum formate.[2]

Procedure:

Prepare an aqueous solution containing a water-soluble aluminum salt, such as aluminum

chloride.

Add ammonia and formic acid to the solution. The molar ratio of aluminum salt to ammonia

to formic acid should be approximately 1:3.5:3.[2]

Adjust the pH of the solution to a range of 3 to 4.[2]

Heat the reaction mixture to a temperature between 90°C and 100°C for 8 hours.[2]
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A crystalline precipitate will form in the hot solution.

Cool the reaction mixture to below 30°C.[2]

Separate the crystalline precipitate by filtration.

Wash the product with water to remove any remaining chloride and then dry it at 105°C.[2]

This process yields approximately 98% of anhydrous aluminum diformate as a fine

crystalline powder.[2]

Synthesis Workflow Diagram
The following diagram illustrates the general workflow and relationship between the described

synthesis methods.
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Caption: Workflow of different aluminum formate synthesis methods.
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Other Considered Synthesis Methods
Several other methods for synthesizing aluminum formate have been reported, though with

less detailed publicly available data.

From Aluminum Metal: This method involves reacting aluminum metal with formic acid, using

mercuric chloride as a catalyst.[3] The process involves the amalgamation of aluminum with

the catalyst, followed by dissolution in formic acid.[3]

From Aluminum Soaps: Aluminum formate can be produced by the reaction of aluminum

soaps with formic acid.[4][5]

From Aluminum Sulfate and Sodium Formate: This method involves the reaction of sodium

formate with aluminum sulfate in a diluted solution to prevent precipitation of the reactants

and byproducts.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aluminum formate, Al(HCOO)3: An earth-abundant, scalable, and highly selective material
for CO2 capture - PMC [pmc.ncbi.nlm.nih.gov]

2. EP0201802A2 - Anhydrous aluminium formiate - Google Patents [patents.google.com]

3. azom.com [azom.com]

4. Aluminium formate - Wikipedia [en.wikipedia.org]

5. US2630445A - Process for the preparation of aluminum triformate - Google Patents
[patents.google.com]

6. US1493945A - Method of producing aluminum formate - Google Patents
[patents.google.com]

To cite this document: BenchChem. [comparative study of different Aluminiumformiat
synthesis methods]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.azom.com/article.aspx?ArticleID=3352
https://www.azom.com/article.aspx?ArticleID=3352
https://en.wikipedia.org/wiki/Aluminium_formate
https://patents.google.com/patent/US2630445A/en
https://patents.google.com/patent/US1493945
https://www.benchchem.com/product/b15289006?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
https://patents.google.com/patent/EP0201802A2/en
https://www.azom.com/article.aspx?ArticleID=3352
https://en.wikipedia.org/wiki/Aluminium_formate
https://patents.google.com/patent/US2630445A/en
https://patents.google.com/patent/US2630445A/en
https://patents.google.com/patent/US1493945
https://patents.google.com/patent/US1493945
https://www.benchchem.com/product/b15289006#comparative-study-of-different-aluminiumformiat-synthesis-methods
https://www.benchchem.com/product/b15289006#comparative-study-of-different-aluminiumformiat-synthesis-methods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15289006#comparative-study-of-different-
aluminiumformiat-synthesis-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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